N-(6-ethoxybenzo[d]thiazol-2-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-6-pyrrolidin-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C18H19N5O2S/c1-2-25-12-5-6-13-15(11-12)26-18(19-13)20-17(24)14-7-8-16(22-21-14)23-9-3-4-10-23/h5-8,11H,2-4,9-10H2,1H3,(H,19,20,24)
• InChI Key: YVCOEQWNTJWANK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NN=C(C=C3)N4CCCC4
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol

Description

N-(6-ethoxybenzo[d]thiazol-2-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide, also known as EPTB, is a novel small molecule inhibitor that has shown promising results in scientific research. EPTB has been found to inhibit the growth of cancer cells and has potential therapeutic applications in cancer treatment.

Scientific Research Applications

Synthesis of Polynuclear Heterocycles

Researchers have synthesized various polynuclear heterocycles, including imidazo and indazolinones derivatives, highlighting the importance of such compounds in creating complex molecular structures with potential applications in drug development and material science (Alkhader et al., 1979).

Potential COVID-19 Inhibitors

A study on thiazole clubbed pyridine scaffolds as potential COVID-19 inhibitors showcases the application of related heterocyclic compounds in antiviral drug development. These compounds demonstrate significant binding energy with the SARS-CoV-2 main protease, indicating their potential as therapeutic agents against COVID-19 (Alghamdi et al., 2023).

Antioxidant, Antitumor, and Antimicrobial Activities

The synthesis of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers reveals the application of such compounds in creating biologically active fabrics. These compounds exhibit antioxidant, antitumor, and antimicrobial activities, indicating their utility in medical textiles and related fields (Khalifa et al., 2015).

Serotonin-3 Receptor Antagonists

The development of potent serotonin-3 (5-HT3) receptor antagonists involves the synthesis of compounds with heteroaromatic rings, including pyridine and pyridazine. These compounds show potential for therapeutic applications in treating disorders related to serotonin dysfunction (Harada et al., 1995).

Antiviral Drug Discovery

A review on antiviral drug discovery discusses the synthesis and application of heterocyclic compounds, including pyrazolo and imidazo derivatives, as antiviral agents. These stories highlight the ongoing efforts to develop new therapeutic strategies against viral infections (De Clercq, 2009).